
An In-depth Technical Guide to (2R)-2-
hydroxypentanoic Acid

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: (2R)-2-hydroxypentanoic acid

CAS No.: 24809-83-4

Cat. No.: B6210856

Get Quote

This technical guide provides a comprehensive overview of (2R)-2-hydroxypentanoic acid,

catering to researchers, scientists, and professionals in drug development. The document

covers its chemical identity, physicochemical properties, synthesis and analysis protocols, and

biological significance, presenting data in a structured and accessible format.

Chemical Identity and Synonyms
(2R)-2-hydroxypentanoic acid is a chiral organic compound belonging to the alpha-hydroxy

acid family. It is characterized by a carboxylic acid group and a hydroxyl group attached to the

same chiral carbon atom. A comprehensive list of its synonyms, identifiers, and chemical

properties is provided in the tables below.

Table 1: Synonyms and Identifiers for (2R)-2-hydroxypentanoic acid
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Identifier Type Identifier

IUPAC Name (2R)-2-hydroxypentanoic acid

Other Names (R)-2-Hydroxypentanoic acid[1]

(R)-2-Hydroxyvaleric acid[1]

D-2-Hydroxyvaleric acid[1]

(R)-(+)-2-Hydroxyvaleric acid

CAS Number 24809-83-4[1]

PubChem CID 6950705[2]

Molecular Formula C5H10O3[3]

Molecular Weight 118.13 g/mol [2][3]

InChI Key JRHWHSJDIILJAT-SCSAIBSYSA-N[2]

Canonical SMILES CCC--INVALID-LINK--O[2]

Physicochemical Properties
The physicochemical properties of (2R)-2-hydroxypentanoic acid are crucial for its handling,

formulation, and biological activity studies. While experimental data for the pure (2R)-

enantiomer is limited, the following table summarizes available data for the racemic mixture

and computed values for the (2R)-enantiomer.

Table 2: Physicochemical Properties of 2-hydroxypentanoic Acid
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Property Value Remarks

Physical State
Colorless to pale yellow

solid[1]
For the racemic mixture.

Melting Point 34 °C[4] For the racemic mixture.

Boiling Point Not available

pKa Not available

LogP 0.45[4] For the racemic mixture.

Computed XLogP3 0.4[2] For the (2R)-enantiomer.

Solubility

Soluble in water and organic

solvents like ethanol and

acetone.

General solubility for alpha-

hydroxy acids.

Experimental Protocols
Detailed experimental procedures are essential for the synthesis, purification, and analysis of

(2R)-2-hydroxypentanoic acid. This section provides methodologies based on established

protocols for similar chiral alpha-hydroxy acids.

Enantioselective Synthesis
The synthesis of enantiomerically pure (2R)-2-hydroxypentanoic acid can be achieved

through various chiral synthesis strategies. One common approach involves the use of a chiral

auxiliary or an asymmetric catalyst. Below is a representative protocol based on the synthesis

of similar compounds.[1]

Protocol: Asymmetric Synthesis of (2R)-2-hydroxypentanoic acid

Starting Material: A suitable prochiral ketoester, such as ethyl 2-oxopentanoate.

Asymmetric Reduction: The ketoester is subjected to asymmetric reduction using a chiral

reducing agent. A common system involves a borane complex with a chiral oxazaborolidine

catalyst (e.g., (R)-CBS catalyst).
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Reaction Conditions: The reaction is typically carried out in an aprotic solvent like

tetrahydrofuran (THF) at low temperatures (e.g., -78 °C to 0 °C) to ensure high

enantioselectivity.

Work-up: After the reaction is complete, it is quenched with a protic solvent (e.g., methanol),

and the product is extracted with an organic solvent.

Hydrolysis: The resulting ethyl (2R)-2-hydroxypentanoate is then hydrolyzed to the

corresponding carboxylic acid using a base (e.g., lithium hydroxide) in a mixture of water and

an organic solvent.

Purification: The final product, (2R)-2-hydroxypentanoic acid, is purified by column

chromatography on silica gel.

Chiral HPLC Separation
The separation of the enantiomers of 2-hydroxypentanoic acid is critical for determining

enantiomeric purity and for isolating the desired (2R)-enantiomer. High-Performance Liquid

Chromatography (HPLC) with a chiral stationary phase (CSP) is the most common method.

Protocol: Chiral HPLC Analysis of 2-hydroxypentanoic Acid

Column: A polysaccharide-based chiral stationary phase, such as a Chiralpak® or Chiralcel®

column, is often effective for separating enantiomers of alpha-hydroxy acids.

Mobile Phase: A typical mobile phase for normal-phase chromatography consists of a

mixture of hexane and isopropanol with a small amount of a modifier like trifluoroacetic acid

(TFA) to improve peak shape. For reversed-phase chromatography, a mixture of water,

acetonitrile, and an acidic modifier can be used.

Flow Rate: A flow rate of 0.5-1.0 mL/min is generally used.

Detection: UV detection at a low wavelength (e.g., 210 nm) is suitable for detecting the

carboxylic acid functionality.

Sample Preparation: The sample is dissolved in the mobile phase or a compatible solvent

and filtered through a 0.45 µm filter before injection.
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Spectroscopic Analysis
Structural confirmation and purity assessment of (2R)-2-hydroxypentanoic acid are typically

performed using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry

(MS).

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show characteristic signals

for the methine proton adjacent to the hydroxyl and carboxyl groups, the methylene protons

of the propyl chain, and the terminal methyl group. The chemical shifts and coupling patterns

provide structural information.

¹³C NMR Spectroscopy: The carbon NMR spectrum will show distinct signals for the carboxyl

carbon, the carbon bearing the hydroxyl group, and the carbons of the propyl chain.

Mass Spectrometry: Electron ionization (EI) or electrospray ionization (ESI) mass

spectrometry can be used to determine the molecular weight and fragmentation pattern.

Common fragments for carboxylic acids include the loss of a hydroxyl group (M-17) and a

carboxyl group (M-45).[5]

Biological Significance and Signaling Pathways
Alpha-hydroxy acids, including (2R)-2-hydroxypentanoic acid, have garnered significant

interest in dermatology and medicine. They are known to have effects on skin cells, including

promoting exfoliation and influencing cellular signaling pathways.

(2R)-2-hydroxypentanoic acid is a metabolite that can be acted upon by dehydrogenase

enzymes, converting it to the corresponding keto acid.[3] This suggests its involvement in

cellular metabolic pathways. While a specific signaling pathway dedicated to (2R)-2-
hydroxypentanoic acid is not well-defined, alpha-hydroxy acids, in general, have been shown

to induce apoptosis in keratinocytes through the activation of caspase-dependent and -

independent pathways.[6]

Below is a proposed metabolic pathway for (2R)-2-hydroxypentanoic acid and a general

experimental workflow for its analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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